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Abstract
This document provides detailed application notes and experimental protocols for the

generation and characterization of catalytic mutants of the human ChaC2 protein. ChaC2 is a

cytosolic enzyme that plays a role in glutathione (GSH) metabolism by catalyzing its

degradation into 5-oxo-L-proline and cysteinylglycine.[1][2][3] Dysregulation of ChaC2 activity

has been implicated in various cancers, making it a potential therapeutic target.[4][5]

Understanding the catalytic mechanism of ChaC2 is crucial for the development of targeted

inhibitors. This guide outlines the procedures for creating catalytically inactive ChaC2 mutants

through site-directed mutagenesis of key active site residues, expressing and purifying the

mutant proteins, and characterizing their enzymatic activity.

Introduction to ChaC2 and its Catalytic Mechanism
ChaC2 belongs to the ChaC family of γ-glutamylcyclotransferases.[6] While its homolog,

ChaC1, is an inducible enzyme, ChaC2 is constitutively expressed and is thought to be

involved in the basal turnover of cytosolic glutathione.[6][7] Structural and biochemical studies

have identified two glutamic acid residues, Glu74 and Glu83, as crucial for the catalytic activity

of human ChaC2.[1][2] These residues are located in the active site of the enzyme and are

involved in substrate binding and catalysis.[1][2] Mutation of these residues to glutamine (E74Q
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and E83Q) has been shown to significantly reduce the enzyme's ability to degrade glutathione.

[1]

The catalytic reaction of ChaC2 on glutathione is as follows:

Glutathione → 5-oxo-L-proline + L-cysteinylglycine[3][8]

Data Presentation: Kinetic Parameters of Wild-Type
and Mutant ChaC2
The following table summarizes the kinetic parameters for human ChaC1, and wild-type and

mutant human ChaC2, providing a clear comparison of their catalytic efficiencies.
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Enzyme Substrate Km (mM) kcat (min-1)

Catalytic
Efficiency
(kcat/Km)
(mM-1min-
1)

Reference

Human

ChaC1
Glutathione 2.2 ± 0.4 225.2 ± 15 102.4 [4][6]

Human

ChaC2 (Wild-

Type)

Glutathione 3.7 ± 0.4 15.9 ± 1.0 4.3 [4][6]

Human

ChaC2

(E74Q

Mutant)

Glutathione N/A
Significantly

Reduced
N/A [1]

Human

ChaC2

(E83Q

Mutant)

Glutathione N/A
Significantly

Reduced
N/A [1]

Human

ChaC2

(E74Q/E83Q

Double

Mutant)

Glutathione N/A
Significantly

Reduced
N/A [1]

N/A: Data not available in the cited literature. The studies demonstrated a significant reduction

in activity but did not report specific kinetic constants for the mutants.

Experimental Protocols
Generation of ChaC2 Catalytic Mutants by Site-Directed
Mutagenesis
This protocol describes the generation of E74Q and E83Q single and double mutants of human

ChaC2 using a polymerase chain reaction (PCR)-based site-directed mutagenesis method.
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Workflow for Site-Directed Mutagenesis of ChaC2:
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Mutagenesis Protocol

Start with wild-type
ChaC2 expression vector

Design mutagenic primers
for E74Q and E83Q

Perform PCR with
high-fidelity polymerase

Digest parental (wild-type)
DNA with DpnI

Transform DpnI-treated
plasmid into E. coli

Plate on selective
-agar plates

Screen colonies by
sequencing

Obtain validated
mutant ChaC2 vector

 

Enzyme Activity Assay

Prepare reaction mix
(buffer, GSH)

Add purified ChaC2
(wild-type or mutant)

Incubate at 37°C

Stop reaction at
different time points

Measure remaining GSH
(e.g., with DTNB)

Calculate reaction rate

Determine enzyme activity
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ChaC2 Signaling in Lung Adenocarcinoma

Increased ChaC2
Expression

Decreased
Glutathione (GSH)

Increased Reactive
Oxygen Species (ROS)

MAPK Pathway
Activation

Increased Cell
Proliferation & Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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